(2Z)-3-oxo-2-[(2E)-3-phenylprop-2-en-1-ylidene]-2,3-dihydro-1-benzofuran-6-yl (2E)-3-phenylprop-2-enoate

• Molecular Formula: C26H18O4
• Molecular Weight: 394.4 g/mol
• IUPAC Name: [(2Z)-3-oxo-2-[(E)-3-phenylprop-2-enylidene]-1-benzofuran-6-yl] (E)-3-phenylprop-2-enoate
• InChI: InChI=1S/C26H18O4/c27-25(17-14-20-10-5-2-6-11-20)29-21-15-16-22-24(18-21)30-23(26(22)28)13-7-12-19-8-3-1-4-9-19/h1-18H/b12-7+,17-14+,23-13-
• InChI Key: QWBCODFVSNRSGO-RIFQWCRFSA-N
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OC(=O)/C=C/C4=CC=CC=C4
• Canonical SMILES: C1=CC=C(C=C1)C=CC=C2C(=O)C3=C(O2)C=C(C=C3)OC(=O)C=CC4=CC=CC=C4

Description

The compound (2Z)-3-oxo-2-[(2E)-3-phenylprop-2-en-1-ylidene]-2,3-dihydro-1-benzofuran-6-yl (2E)-3-phenylprop-2-enoate features a benzofuran core substituted at position 2 with a (2E)-3-phenylpropenylidene group and at position 6 with a (2E)-cinnamate ester. The stereochemistry (Z at C2 and E at the double bonds) is critical for its conformational stability and intermolecular interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2Z)-3-oxo-2-[(2E)-3-phenylprop-2-en-1-ylidene]-2,3-dihydro-1-benzofuran-6-yl (2E)-3-phenylprop-2-enoate typically involves multi-step organic reactions. One common method includes the condensation of 2-hydroxybenzaldehyde with cinnamaldehyde in the presence of a base to form the benzofuran core. This is followed by esterification with phenylprop-2-enoic acid under acidic conditions to yield the final product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors to enhance reaction efficiency and yield. The use of catalysts and optimized reaction conditions, such as temperature and pressure control, are crucial for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

(2Z)-3-oxo-2-[(2E)-3-phenylprop-2-en-1-ylidene]-2,3-dihydro-1-benzofuran-6-yl (2E)-3-phenylprop-2-enoate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or chromium trioxide, leading to the formation of carboxylic acids or ketones.

Reduction: Reduction reactions using hydrogen gas and a palladium catalyst can convert the compound into its corresponding alcohols.

Substitution: Nucleophilic substitution reactions can occur at the benzofuran ring, where halogenated derivatives can be synthesized using halogenating agents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Hydrogen gas with palladium on carbon as a catalyst.

Substitution: Halogenating agents like bromine or chlorine in the presence of a catalyst.

Major Products

Oxidation: Carboxylic acids or ketones.

Reduction: Alcohols.

Substitution: Halogenated benzofuran derivatives.

Scientific Research Applications

Molecular Formula

The molecular formula for this compound is $C_{20}H_{19}O_4$, indicating its complex nature with multiple functional groups.

Synthetic Routes

The synthesis of (2Z)-3-oxo-2-[(2E)-3-phenylprop-2-en-1-ylidene]-2,3-dihydro-1-benzofuran involves several steps:

• Condensation Reaction : The initial step typically involves the condensation of 2-hydroxybenzaldehyde with cinnamaldehyde in the presence of a base to form the benzofuran core.
• Esterification : This is followed by esterification with phenylpropanoic acid under acidic conditions to yield the final product.

Industrial Production

For large-scale production, continuous flow reactors may be employed to enhance efficiency. Catalysts and optimized conditions (temperature and pressure) are crucial for maximizing yield.

Chemistry

In organic chemistry, this compound serves as a precursor for synthesizing more complex molecules. It is utilized as a building block in the synthesis of various heterocyclic compounds.

Biology

Research indicates that (2Z)-3-oxo-2[(2E)-3-phenylprop-2-en-1-ylidene]-2,3-dihydro-1-benzofuran has potential as an enzyme inhibitor . Its structural characteristics allow it to interact with specific enzymes, making it a candidate for drug development.

Medicine

In medicinal chemistry, this compound is being investigated for:

• Anti-inflammatory properties : Its ability to modulate inflammatory pathways.
• Anticancer activities : Potential to inhibit cancer cell proliferation by targeting specific cellular pathways.

Industry

In industrial applications, it is used in the synthesis of advanced materials such as polymers and resins. Its unique chemical properties make it suitable for creating materials with tailored characteristics.

Research has shown that this compound exhibits a range of biological activities:

• Antioxidant Activity : Inhibits oxidative stress in cells.
• Antimicrobial Properties : Effective against certain bacterial strains.
• Cytotoxic Effects : Potentially induces apoptosis in cancer cells.

Case Studies

Several studies have documented the efficacy of (2Z)-3-oxo in various applications:

• Enzyme Inhibition Studies : Demonstrated effectiveness against specific enzymes involved in metabolic pathways.
• Cancer Research Trials : Showed promising results in reducing tumor growth in vitro and in vivo models.

Mechanism of Action

The mechanism of action of (2Z)-3-oxo-2-[(2E)-3-phenylprop-2-en-1-ylidene]-2,3-dihydro-1-benzofuran-6-yl (2E)-3-phenylprop-2-enoate involves its interaction with molecular targets such as enzymes and receptors. The compound’s structure allows it to bind to active sites, inhibiting enzyme activity or modulating receptor functions. This interaction can lead to changes in cellular pathways, resulting in therapeutic effects.

Comparison with Similar Compounds

Substituent Variations and Molecular Properties

Key structural analogs differ in substituents on the benzylidene/propenylidene groups and the ester moiety. These variations influence molecular weight, lipophilicity, and bioactivity.

Table 1: Comparative Analysis of Structural Analogs

Compound ID/Evidence Source	Substituent on Benzylidene/Propenylidene	Ester Group	Molecular Weight (g/mol)	XLogP3*	Key Features
Target Compound	(2E)-3-phenylpropenylidene	(2E)-3-phenylprop-2-enoate	~428 (estimated)	~4.0	Dual phenyl groups enhance π-π interactions
	(2E)-3-(2-methoxyphenyl)propenylidene	3,4,5-trimethoxybenzoate	488.49	5.2	Methoxy groups increase polarity and H-bond potential
	3,4-dimethoxyphenylmethylidene	(2E)-cinnamate	428.13	3.8	Dimethoxy groups improve solubility
	Furan-2-ylmethylidene	(2E)-cinnamate	358.30	4.5	Heterocyclic furan enhances reactivity
	4-isopropylphenylmethylidene	2,6-dimethoxybenzoate	~470 (estimated)	5.0	Bulky isopropyl group affects membrane permeability
	3-methoxyphenylmethylidene	Propanoate	~330 (estimated)	3.2	Smaller ester reduces steric hindrance

*XLogP3: Predicted octanol-water partition coefficient, indicating lipophilicity.

Computed Properties and Drug Design

• Lipophilicity : Higher XLogP3 values (e.g., 5.2 in ) correlate with increased membrane permeability but may reduce aqueous solubility .
• Polar Surface Area : Compounds like (TPSA = 65.7 Ų) have moderate polarity, balancing solubility and cell penetration .

Biological Activity

The compound (2Z)-3-oxo-2-[(2E)-3-phenylprop-2-en-1-ylidene]-2,3-dihydro-1-benzofuran-6-yl (2E)-3-phenylprop-2-enoate is a complex organic molecule with significant potential for various biological activities. Its structure incorporates a benzofuran moiety, an enone system, and phenylpropanoid characteristics, suggesting a diverse range of interactions within biological systems. This article explores the biological activity of this compound, supported by data tables and relevant research findings.

Structural Features

The unique structural features of the compound include:

Feature	Description
Benzofuran Ring	A fused benzene and furan ring contributing to reactivity.
Enone Structure	The 3-oxo group enhances electrophilicity and potential biological interactions.
Phenylpropanoid Moiety	The presence of phenylpropene derivatives may influence anticancer properties.

Antioxidant Properties

Research indicates that compounds with similar structures often exhibit antioxidant activity. The presence of the benzofuran and enone structures may contribute to radical scavenging capabilities, thereby protecting cells from oxidative stress.

Anticancer Activity

Studies have shown that derivatives of phenylpropanoids can inhibit cancer cell proliferation. For instance, compounds with enone functionalities are known to induce apoptosis in various cancer cell lines. The specific compound may interact with key signaling pathways involved in cell growth and survival.

Anti-inflammatory Effects

The compound's structural components suggest potential anti-inflammatory properties. Similar compounds have demonstrated the ability to inhibit pro-inflammatory cytokines, which are critical in the pathogenesis of chronic inflammatory diseases.

Case Studies and Research Findings

• Antioxidant Activity Evaluation : A study evaluated the antioxidant capacity of similar benzofuran derivatives using DPPH and ABTS assays, revealing significant radical scavenging activity (IC50 values in the low micromolar range) .
• Anticancer Mechanisms : A recent investigation into phenylpropanoid compounds indicated that they can modulate the NF-kB pathway, leading to reduced expression of anti-apoptotic proteins in cancer cells . This suggests that our compound may similarly affect tumorigenesis.
• Inflammation Studies : Research into related compounds demonstrated inhibition of COX enzymes, leading to decreased prostaglandin synthesis, which is pivotal in inflammatory responses .

Predictive Modeling

Using predictive models such as PASS (Prediction of Activity Spectra for Substances), researchers can hypothesize potential biological activities based on structural features. The model suggests that this compound may exhibit activities similar to known antioxidants and anticancer agents.